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Compound of Interest

Compound Name: KAMP-19

Cat. No.: B15137024

Disclaimer: KAMP-19 is a novel pathogenic agent. The following guidelines are based on a
conservative risk assessment equivalent to Biosafety Level 3 (BSL-3) protocols to ensure the
highest degree of safety for all personnel. These protocols are designed to provide essential,
immediate safety and logistical information for researchers, scientists, and drug development
professionals.

KAMP-19 Risk Assessment and PPE Selection

KAMP-19 is presumed to be a high-risk agent with potential for aerosol and contact
transmission, capable of causing serious or potentially lethal disease. All work involving open
manipulation of KAMP-19 must be performed within a certified Class Il or Class 11l Biosafety
Cabinet (BSC).[1][2] Personal protective equipment (PPE) is a critical last line of defense
against exposure and must be used in conjunction with engineering and administrative
controls.[3][4]

Personal Protective Equipment (PPE) Specifications

The following PPE is mandatory for all personnel handling KAMP-19. This multi-component
system creates a robust barrier to minimize exposure risk.[4]

» Respiratory Protection: A Powered Air-Purifying Respirator (PAPR) or an N95 respirator is
required to prevent inhalation of infectious aerosols.[4][5] PAPRs are preferred as they offer
a higher level of protection by creating positive pressure.[4]
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» Body Protection: A solid-front, wraparound gown that is closed in the back is required.[4] This

gown should be supplemented with a liquid-impermeable Tyvek suit for procedures with a

high risk of splashes.[5]

o Hand Protection: Double gloving is standard practice.[4][5] The gloves should be powder-

free nitrile and the outer pair must be changed frequently between tasks.

o Eye and Face Protection: Safety goggles or a full-face shield must be worn to protect against

splashes or aerosols contacting the eyes, nose, and mouth.[4]

Activity

Required PPE

Low-Volume, Non-Aerosol Procedures (in BSC)

Solid-front gown, double nitrile gloves, N95

respirator, safety goggles.

High-Volume or Aerosol-Generating Procedures
(in BSC)

Solid-front gown over Tyvek suit, double nitrile
gloves, PAPR, full-face shield.[5]

Handling of Contaminated Waste

Solid-front gown, double nitrile gloves, N95

respirator, face shield.

Decontamination of Surfaces/Equipment

Lab coat, single pair of nitrile gloves, safety

glasses.
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Component Specification/Standard Rationale

Filters at least 95% of airborne
) NIOSH-approved N95 or ) )
Respirator ) ] particles; PAPR provides
PAPR with HEPA filter ) )
higher protection factor.[4]

G Solid-front, tie-back, Protects clothing and skin from
own
disposable contamination.[2]
Provides a barrier against
Gl Powder-free Nitrile, extended contact transmission; double-
oves
cuff gloving allows for safe removal
of outer contaminated layer.[4]
Protects mucous membranes
) ANSI Z87.1-rated goggles or
Eye Protection of the eyes from splashes and

face shield
aerosols.[4]

Experimental Protocols

Strict adherence to procedural, step-by-step guidance is critical to prevent self-contamination
during the use and removal of PPE.[3]

This sequence must be followed before entering any area where KAMP-19 is handled.
Consider using a "buddy system" to ensure all PPE is correctly in place.[6]

e Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand
rub.[6][7]

e Put on Gown: Don the inner gown (and Tyvek suit if required). Ensure it fully covers the torso
from neck to knees and arms to the end of the wrist. Fasten at the back of the neck and
waist.[6][7]

o Put on Mask/Respirator: Secure the N95 respirator or PAPR hood. For an N95, mold the
nose piece to your face and perform a fit check.[6]

e Put on Eye Protection: Place goggles or a face shield over your face and eyes, adjusting for
a secure fit.[6]
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¢ Put on Gloves: Don the first pair of gloves. Don the second, outer pair of gloves, ensuring
they extend to cover the wrist of the gown.[7]

+ Final PPE Check: Visually inspect all PPE to ensure it is correctly fitted and has no integrity
issues before entering the laboratory.[6]

1. Perform Hand Hygiene

'

2. Put on Gown / Suit

'

3. Put on Respirator (N95/PAPR)

'

4. Put on Eye Protection

'

5. Put on Gloves (Double)

6. Final PPE Integrity Check

Click to download full resolution via product page

Figure 1. Procedural workflow for donning KAMP-19 personal protective equipment.

The removal of PPE is a high-risk process where self-contamination can occur. The outside of
the PPE is considered contaminated.[6] This process should be performed slowly and
deliberately in a designated anteroom or "warm zone".[3]
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Remove Outer Gloves: Grasp the outside edge of one outer glove near the wrist and peel it
away from the hand, turning it inside out. Hold the removed glove in the opposite gloved
hand. Slide an ungloved finger under the wrist of the remaining outer glove and peel it off
from the inside, creating a bag for both gloves. Discard in a biohazard waste container.[8]

Perform Hand Hygiene: Use an alcohol-based hand rub on your inner gloved hands.

Remove Gown: Unfasten the ties. Peel the gown away from your neck and shoulders,
touching the inside of the gown only. Turn the contaminated outside toward the inside, fold or
roll it into a bundle, and discard it in a biohazard waste container.[7][8]

Exit the Lab: Exit the immediate laboratory space into the anteroom.
Perform Hand Hygiene: Use an alcohol-based hand rub on your inner gloved hands.

Remove Eye Protection: Handle by the headband or side arms. Do not touch the front
surface. Place in a designated container for reprocessing or discard in a waste container.[6]

Remove Respirator: Lift the bottom elastic over your head first, then the top elastic. Avoid
touching the front of the respirator. Discard in a biohazard waste container.[8]

Remove Inner Gloves: Remove the final pair of gloves using the same technique as in step
1. Discard in a biohazard waste container.

Perform Hand Hygiene: Immediately and thoroughly wash hands with soap and water.[6]
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Figure 2. Procedural workflow for doffing KAMP-19 personal protective equipment.
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All waste generated from the handling of KAMP-19 is considered biohazardous and must be
decontaminated before final disposal.[9][10]

Solid Waste:

e Collection: Collect all contaminated solid waste (e.g., gloves, gowns, plasticware) in a solid-
walled, leak-proof container lined with an autoclavable biohazard bag.[11] The container
must be lidded and marked with the universal biohazard symbol.[11]

o Closure: Do not fill bags more than three-quarters full.[12] Securely close the bag using a
goose-neck or overhand knot.[9]

o Decontamination: The primary method of decontamination is autoclaving.[9][13] Transport
the sealed bag in a leak-proof secondary container to the autoclave.

o Disposal: After a validated autoclave cycle, clear or orange biohazard bags may be disposed
of in the general trash. Red biohazard bags are not permitted in the general trash even after
autoclaving and must be handled by a licensed waste carrier.[9]

Liquid Waste:
o Collection: Collect liquid waste in a sturdy, leak-proof, and autoclavable container.

» Chemical Disinfection: For small volumes, treat with an approved disinfectant. The
recommended method is to add bleach to a final concentration of 10% (1 part bleach to 9
parts liquid waste) and allow a contact time of at least 30 minutes.[13]

o Disposal: After chemical treatment, the disinfected liquid waste may be disposed of down a
laboratory sink with copious amounts of water.[11] Alternatively, liquid waste can be
decontaminated via autoclaving.[11] Note: Do not autoclave bleach-treated waste.[11]
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KAMP-19 Contaminated Waste

Solid Waste Licuid Waste
1. Collect in Lined 1. Collect in Leak-Proof
Biohazard Container Container
2. Securely Close Bag 2. Treat with Disinfectant
(< 3/4 Full) (e.g., 10% Bleach, 30 min)

3. Decontaminate via Autoclave 3. Dispose via Sink
with Copious Water
4. Dispose in Regulated Trash

Click to download full resolution via product page
Figure 3. Disposal pathways for solid and liquid waste contaminated with KAMP-19.

Surface and Equipment Decontamination

Regular decontamination of surfaces and equipment is essential to prevent cross-
contamination.[14]

* Routine Decontamination: At the end of each work session, decontaminate all surfaces
(benchtops, BSC interiors, equipment) with an appropriate disinfectant.

« Spill Decontamination: In the event of a spill, cover the spill with absorbent material, gently
apply disinfectant, allow for the appropriate contact time, and then clean and dispose of
materials as biohazardous waste.
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. . . Minimum Contact
Disinfectant Concentration Ti Notes
ime

Must be prepared

Sodium Hypochlorite 1:10 dilution of ) fresh daily.[15]
10 minutes i
(Bleach) household bleach Corrosive to metals.
[16]
) Effective for general
Ethanol 70% 5 minutes i
surface cleaning.[15]
Broad-spectrum
Hydrogen Peroxide 3-6% 10 minutes efficacy; less
corrosive than bleach.
Quaternary »
] ] Per manufacturer's Check for specific
Ammonium Varies by product ) ) o ]
instructions virucidal claims.
Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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